Cas no 2935-90-2 (methyl 3-sulfanylpropanoate)

Methyl 3-sulfanylpropanoate (CAS 34168-99-1) is a sulfur-containing ester with the molecular formula C₄H₈O₂S. This compound is characterized by its thiol functional group, which imparts reactivity and potential applications in organic synthesis and flavor/fragrance industries. Its key advantages include a high purity grade, stability under recommended storage conditions, and compatibility with various chemical processes. The thiol moiety enables its use as a building block for sulfur-containing derivatives, while the ester group offers versatility in further functionalization. It is typically handled under inert conditions due to its sensitivity to oxidation. The compound is supplied with detailed technical specifications to ensure reproducibility in research and industrial applications.
methyl 3-sulfanylpropanoate structure
methyl 3-sulfanylpropanoate structure
Product Name:methyl 3-sulfanylpropanoate
CAS No:2935-90-2
MF:C4H8O2S
MW:120.170120239258
MDL:MFCD00004895
CID:43608
PubChem ID:18050
Update Time:2025-06-08

methyl 3-sulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-mercaptopropionate
    • 3-Mercaptopropanoic Acid Methyl Ester
    • Methyl 3-mercaptopropanoate
    • 3-Mercaptopropionic acid methyl ester
    • Methyl 3-Mercaptopro
    • methyl 3-sulfanylpropanoate
    • 3-mercapto-propionic acid methyl ester
    • EINECS 220-912-4
    • methyl 3-mercapto-propionate
    • methyl mercaptopropionate
    • Propanoic acid,3-mercapto-,methyl ester
    • Propionic acid,3-mercapto-,methyl ester
    • Propanoic acid, 3-mercapto-, methyl ester
    • Methyl3-mercaptopropionate
    • Propionic acid, 3-mercapto-, methyl ester
    • methyl-3-mercaptopropionate
    • V920F0BCRZ
    • Methyl .beta.-mercaptopropionate
    • LDTLDBDUBGAEDT-UHFFFAOYSA-N
    • Q-200382
    • methyl 3-mercaptopropionate; 3-mercaptopropionic acid methyl ester
    • GYF
    • Tox21_200030
    • METHYL 3-MERCAPTOPROPIONATE [HSDB]
    • LDTLDBDUBGAEDT-UHFFFAOYSA-
    • Methyl beta-mercaptopropionate
    • HSDB 5905
    • Methyl 3-sulfanylpropanoate #
    • AS-9935
    • MFCD00004895
    • DTXCID307509
    • A819883
    • methyl-mercaptopropanoate
    • NSC137814
    • EN300-21386
    • NSC-137814
    • D70327
    • NCGC00248499-01
    • FT-0628568
    • methyl 3 -mercaptopropanoate
    • 2935-90-2
    • EC 220-912-4
    • NS00010089
    • Q27291681
    • NSC 137814
    • InChI=1/C4H8O2S/c1-6-4(5)2-3-7/h7H,2-3H2,1H3
    • Methyl 3-mercaptopropionate, 98%
    • DTXSID6027509
    • F0001-0912
    • methyl3-mercaptopropanoate
    • methyl-3-mercaptopropanoate
    • methyl 3-mercaptopropionoate
    • 3-mercaptopropionic acid, methyl ester
    • AKOS009031173
    • CHEMBL3188420
    • CS-0000049
    • UNII-V920F0BCRZ
    • BCP16637
    • CAS-2935-90-2
    • M1434
    • NCGC00257584-01
    • SCHEMBL162344
    • 220-912-4
    • 3Mercaptopropionic acid methyl ester
    • Propionic acid, 3mercapto, methyl ester
    • Propanoic acid, 3mercapto, methyl ester
    • Propionic acid, 3-mercapto-, methyl ester (8CI)
    • MDL: MFCD00004895
    • Inchi: 1S/C4H8O2S/c1-6-4(5)2-3-7/h7H,2-3H2,1H3
    • InChI Key: LDTLDBDUBGAEDT-UHFFFAOYSA-N
    • SMILES: SCCC(=O)OC
    • BRN: 1742952

Computed Properties

  • Exact Mass: 120.02500
  • Monoisotopic Mass: 120.0245
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 62.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3
  • Topological Polar Surface Area: 27.3

Experimental Properties

  • Color/Form: Colorless - very light yellow transparent liquid
  • Density: 1.085 g/mL at 25 °C(lit.)
  • Melting Point: -60
  • Boiling Point: 54-55 °C/14 mmHg(lit.)
  • Flash Point: Fahrenheit: 140 ° f
    Celsius: 60 ° c
  • Refractive Index: n20/D 1.464(lit.)
  • Water Partition Coefficient: Soluble in water.
  • PSA: 65.10000
  • LogP: 0.47930
  • Solubility: Soluble in various organic solvents, insoluble in water

methyl 3-sulfanylpropanoate Security Information

  • Symbol: GHS02 GHS06
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H226,H302,H330
  • Warning Statement: P260,P284,P310
  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22-23
  • Safety Instruction: S45-S37/39-S26
  • FLUKA BRAND F CODES:13
  • RTECS:UA2465980
  • Hazardous Material Identification: T
  • HazardClass:3
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:Sealed in dry,2-8°C(BD138706)
  • Packing Group:II
  • Hazard Level:3
  • Safety Term:3
  • Packing Group:II
  • Risk Phrases:R36/37/38

methyl 3-sulfanylpropanoate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

methyl 3-sulfanylpropanoate Pricemore >>

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methyl 3-sulfanylpropanoate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2935-90-2)Methyl 3-mercaptopropionate
Order Number:LE3408;LE5740513
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2935-90-2)Methyl 3-mercaptopropionate
Order Number:sfd7365
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on methyl 3-sulfanylpropanoate

Exploring Methyl 3-Sulfanylpropanoate (CAS No. 2935-90-2): Properties, Applications, and Industry Insights

Methyl 3-sulfanylpropanoate (CAS No. 2935-90-2), a sulfur-containing ester, has garnered significant attention in the fragrance, flavor, and specialty chemical industries. Known for its unique thiol-functional group, this compound contributes to the aroma profiles of various consumer products, from perfumes to food additives. Its molecular structure combines a propanoate backbone with a sulfanyl moiety, making it a versatile intermediate in organic synthesis.

In recent years, the demand for natural-like flavor compounds has surged, driven by consumer preferences for clean-label ingredients. Methyl 3-sulfanylpropanoate is often discussed in forums exploring sustainable fragrance alternatives or vegan-friendly additives. Researchers highlight its role in mimicking tropical fruit notes, such as passionfruit and guava, which aligns with the trend toward exotic flavor enhancers in the food and beverage sector.

From a technical perspective, the compound’s low odor threshold and high potency make it invaluable in microencapsulation technologies. Innovations in controlled-release formulations leverage its stability under acidic conditions, a topic frequently searched in flavor delivery systems research. Additionally, its compatibility with green chemistry principles has been explored, particularly in solvent-free synthesis methods—a hot topic in eco-friendly manufacturing circles.

Safety and regulatory compliance remain critical discussion points. While not classified as hazardous under standard guidelines, proper handling of methyl 3-sulfanylpropanoate requires attention to its volatile nature. Material Safety Data Sheets (MSDS) emphasize storage in cool, ventilated areas—a detail often queried in industrial safety protocols databases. Regulatory frameworks like IFRA and FEMA provide usage limits, reflecting its importance in GRAS (Generally Recognized as Safe) applications.

The compound’s analytical characterization is another area of interest. Advanced techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy are routinely employed to verify purity, a subject trending in quality control forums. Recent patents disclose novel purification methods to achieve >99% purity, addressing demands from high-performance fragrance blends.

Market analysts note growing applications in niche perfumery, where methyl 3-sulfanylpropanoate enhances olfactory longevity. Its synergy with woody and citrus accords is frequently cited in perfume formulation guides. Meanwhile, food technologists investigate its potential in plant-based meat flavorings, responding to the rise of alternative protein markets.

In conclusion, methyl 3-sulfanylpropanoate (CAS No. 2935-90-2) exemplifies the intersection of chemistry and consumer trends. Its multifaceted roles—from flavor modulation to sustainable synthesis—ensure its relevance in evolving industries. As research continues, this compound will likely remain a focal point for innovations in functional ingredients and sensory science.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2935-90-2)Methyl 3-mercaptopropionate
LE3408;LE5740513
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:2935-90-2)Methyl 3-mercaptopropionate
sfd7365
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email